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Compound of Interest

Compound Name: 4-Butylbiphenyl

Cat. No.: B1272922 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Butylbiphenyl, tailored for researchers, scientists, and professionals in drug

development.

Core Properties of 4-Butylbiphenyl
4-Butylbiphenyl is an aromatic hydrocarbon. The information presented here pertains to the n-

butyl isomer.

For clarity and ease of comparison, the fundamental quantitative data for 4-Butylbiphenyl are

summarized in the table below.

Property Value

Molecular Formula C₁₆H₁₈[1]

Molecular Weight 210.31 g/mol [1]

IUPAC Name 1-butyl-4-phenylbenzene[1]

Synthesis Methodology
While specific, detailed experimental protocols for the synthesis of 4-n-butylbiphenyl are not

readily available in the provided search results, a common method for the alkylation of aromatic

rings is the Friedel-Crafts alkylation. This reaction involves the alkylation of an aromatic ring

with an alkyl halide using a strong Lewis acid catalyst. For the synthesis of a related

compound, 4,4'-di-tert-butylbiphenyl, a Friedel-Crafts reaction is employed using biphenyl, tert-
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butyl chloride, and a ferric chloride catalyst.[2][3] A similar approach could theoretically be

adapted for the synthesis of 4-n-butylbiphenyl, likely using an appropriate n-butyl halide and a

Lewis acid catalyst with an aromatic substrate.

Molecular Structure
The logical structure of the 4-Butylbiphenyl molecule is depicted below.

Molecular structure of 4-Butylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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